Solpadeine
Overview
Description
Solpadeine, also known as Solpadeine, is a useful research compound. Its molecular formula is C34H40N6O11P-3 and its molecular weight is 739.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Solpadeine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Solpadeine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
82400-20-2 |
|---|---|
Product Name |
Solpadeine |
Molecular Formula |
C34H40N6O11P-3 |
Molecular Weight |
739.7 g/mol |
IUPAC Name |
(4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;N-(4-hydroxyphenyl)acetamide;1,3,7-trimethylpurine-2,6-dione;phosphate |
InChI |
InChI=1S/C18H21NO3.C8H10N4O2.C8H9NO2.H3O4P/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;1-6(10)9-7-2-4-8(11)5-3-7;1-5(2,3)4/h3-6,11-13,17,20H,7-9H2,1-2H3;4H,1-3H3;2-5,11H,1H3,(H,9,10);(H3,1,2,3,4)/p-3/t11-,12?,13-,17-,18-;;;/m0.../s1 |
InChI Key |
RBJKZKWQZRADHT-FSEKMEDASA-K |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CC[C@]23[C@@H]4C1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.[O-]P(=O)([O-])[O-] |
SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.[O-]P(=O)([O-])[O-] |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.[O-]P(=O)([O-])[O-] |
synonyms |
solpadeine |
Origin of Product |
United States |
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![disodium;(6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-6-oxido-5-oxo-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1217605.png)
